6-Phosphoglucono-δ-lactone

• CAS No.: 2641-81-8
• Product Name: 6-Phosphoglucono-δ-lactone
• Molecular Formula: C6H11O9P
• Molecular Weight: 258.12 g/mol
• IUPAC Name: [(2R,3S,4S,5R)-3,4,5-trihydroxy-6-oxooxan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C6H11O9P/c7-3-2(1-14-16(11,12)13)15-6(10)5(9)4(3)8/h2-5,7-9H,1H2,(H2,11,12,13)/t2-,3-,4+,5-/m1/s1
• Standard InChIKey: IJOJIVNDFQSGAB-SQOUGZDYSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H](C(=O)O1)O)O)O)OP(=O)(O)O
• SMILES: C(C1C(C(C(C(=O)O1)O)O)O)OP(=O)(O)O
• Canonical SMILES: C(C1C(C(C(C(=O)O1)O)O)O)OP(=O)(O)O
• Physical Description: Solid
• Description: 6-Phosphonoglucono-D-lactone, also known as D-glucono-1, 5-lactone 6-phosphate or 6-PGDL, belongs to the class of organic compounds known as hexose phosphates. These are carbohydrate derivatives containing a hexose substituted by one or more phosphate groups. 6-Phosphonoglucono-D-lactone is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 6-phosphonoglucono-D-lactone is primarily located in the endoplasmic reticulum. 6-Phosphonoglucono-D-lactone exists in all eukaryotes, ranging from yeast to humans. 6-Phosphonoglucono-D-lactone participates in a number of enzymatic reactions. In particular, 6-Phosphonoglucono-D-lactone can be converted into 6-phosphogluconic acid; which is catalyzed by the enzyme 6-phosphogluconolactonase. In addition, 6-Phosphonoglucono-D-lactone can be biosynthesized from Beta-D-glucose 6-phosphate through its interaction with the enzyme glucose-6-phosphate 1-dehydrogenase. In humans, 6-phosphonoglucono-D-lactone is involved in the metabolic disorder called cancer (via the Warburg effect). Outside of the human body, 6-phosphonoglucono-D-lactone can be found in a number of food items such as chestnut, cottonseed, summer grape, and purslane. This makes 6-phosphonoglucono-D-lactone a potential biomarker for the consumption of these food products.; 6-O-phosphono-D-glucono-1,5-lactone is an aldonolactone phosphate comprising D-glucono-1,5-lactone having the phosphate group at the 6-position. It has a role as an Escherichia coli metabolite and a mouse metabolite. It derives from a D-glucono-1,5-lactone. It is a conjugate acid of a 6-O-phosphonato-D-glucono-1,5-lactone(2-).
• Synonyms: D-Gluconic Acid δ-Lactone 6-(Dihydrogen Phosphate); 6-Phospho-D-glucono-1,5-lactone; 6-Phosphoglucono-δ-lactone; δ-Gluconolactone 6-Phosphate
• PubChem Compound: 439452
• Last Modified: Dec 23 2021